Cas no 1530-05-8 (Benzene,1,1'-heptylidenebis-)

• Product Name: Benzene,1,1'-heptylidenebis-
• CAS No: 1530-05-8
• MF: C₁₉H₂₄
• MW: 252.393865585327
• CID: 150052
• PubChem ID: 271335
• Update Time: 2025-04-19

Benzene,1,1'-heptylidenebis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-heptylidenebis-
• 1,1-DIPHENYLHEPTANE
• 1-phenylheptylbenzene
• 1,1'-heptylidenebis-benzene
• Benzene,1,1'-heptylidenebis
• Heptane,1,1-diphenyl
• Heptane,1-diphenyl
• TIMTEC-BB SBB008712
• heptane,1,1-diphenyl-
• (1-Phenylheptyl)benzene
• 1,1-DIPHENYLHEPTANE 98+%
• Benzene, 1,1'-heptylidenebis-
• 1,1-diphenyl-heptane
• (1-Phenylheptyl)benzene #
• Heptane,1-diphenyl-
• NSC-114847
• DTXSID90871847
• MFCD00041696
• 1,1-diphenyl heptane
• NSC114847
• NSC 114847
• 1,1,-Diphenylheptane
• FT-0606151
• Heptane, 1,1-diphenyl-
• 1530-05-8
• diphenylheptane
• heptane-1,1-diyldibenzene

• Inchi： 1S/C19H24/c1-2-3-4-11-16-19(17-12-7-5-8-13-17)18-14-9-6-10-15-18/h5-10,12-15,19H,2-4,11,16H2,1H3
• InChI Key： MZLKNWMNBXHXMA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 252.18800
• Monoisotopic Mass: 252.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9463 (estimate)
• Melting Point: 13°C
• Boiling Point: 350.58°C (estimate)
• Flash Point: 174.6°C
• Refractive Index: 1.5381
• PSA: 0.00000
• LogP: 5.78890
• Solubility: Not determined

Benzene,1,1'-heptylidenebis- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes